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Compound of Interest

Compound Name: 1-Caffeoylquinic acid

Cat. No.: B1247766

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for handling 1-Caffeoylquinic acid, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

While 1-Caffeoylquinic acid is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), it is crucial to adhere to standard laboratory safety
protocols to minimize any potential risks. Some related compounds, such as 5-O-Caffeoylquinic
Acid, are known to cause skin and eye irritation, underscoring the importance of caution.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before beginning any experiment to identify
potential hazards and implement appropriate control measures.[1] The following table
summarizes the recommended PPE for handling 1-Caffeoylquinic acid, based on general
laboratory safety standards.[2][3]
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses with Side
Shields

Minimum requirement for
working with or around 1-
Caffeoylquinic acid to protect
from flying particles. Must be
ANSI z87.1 certified.[2][4]

Goggles

Recommended when there is

a potential for splashes.[2][3]

Face Shield

Should be worn in addition to
safety glasses or goggles
when a significant splash

hazard is present.[1][2]

Hand Protection

Disposable Nitrile Gloves

Provide protection for
incidental contact. Gloves
should be inspected before
use and removed immediately
after contact with the chemical,

followed by hand washing.[2]

Body Protection

Laboratory Coat

Essential for protecting skin
and personal clothing from

spills and contamination.[1][2]

Closed-toe Shoes and Long

Pants

Required minimum attire for
working in a laboratory to

protect against spills.[2]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of 1-

Caffeoylquinic acid and ensuring a safe laboratory environment.
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Procedure Step-by-Step Guidance

1. Visually inspect the container for any damage

or leaks upon receipt. 2. Verify that the label
Receiving and Inspection matches the product ordered. 3. Store in

accordance with the information provided on the

product insert.

1. Handle in a well-ventilated area.[5] 2. Avoid
the formation of dust and aerosols.[5][6] 3. Use

Handling appropriate PPE as outlined in the table above.
4. Avoid contact with skin and eyes.[5][6] 5.
Wash hands thoroughly after handling.

1. Store in a tightly sealed container. 2. Keep in

a cool, dry place away from direct sunlight. 3.
Storage ] )

No special requirements for storerooms or

receptacles are noted.[7]

Disposal Plan

Chemical waste generators must adhere to local, regional, and national regulations for
hazardous waste disposal.[8] Although 1-Caffeoylquinic acid is not classified as hazardous, it
should not be disposed of in the regular trash or down the drain.[7][5]
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Disposal Step Description

Collect waste 1-Caffeoylquinic acid and any
) contaminated materials (e.g., gloves, weighing
Containment ) )
paper) in a suitable, labeled, and closed

container.[5]

Clearly label the waste container with "1-

Caffeoylquinic Acid Waste" and any other
Labeling information required by your institution's

environmental health and safety (EHS)

department.

Arrange for disposal through your institution's
Disposal EHS department or a licensed chemical waste

disposal company.

In case of a spill, pick up the material
mechanically, avoiding dust formation.[7] Place

Spill Cleanup the spilled material into an appropriate container
for disposal. Clean the contaminated surface

thoroughly.[9]

Experimental Workflow: Handling 1-Caffeoylquinic
Acid
The following diagram illustrates the standard workflow for handling 1-Caffeoylquinic acid in a

laboratory setting.
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Caption: Workflow for handling 1-Caffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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